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Compound of Interest

Compound Name: Perfluoro(methylicyclohexane)

Cat. No.: B1211450

An In-depth Technical Guide to the Physical Properties of Perfluoro(methylcyclohexane)

This technical guide provides a comprehensive overview of the physical properties of
perfluoro(methylcyclohexane) (PFMC), with a focus on their variation with temperature. This
document is intended for researchers, scientists, and drug development professionals who
utilize perfluorocarbons in their work.

Introduction to Perfluoro(methylcyclohexane)

Perfluoro(methylcyclohexane), with the chemical formula C7F4, is a fluorocarbon liquid that
is a perfluorinated derivative of the hydrocarbon methylcyclohexane.[1] It is a clear, colorless,
and odorless liquid characterized by high density, low viscosity, and low surface tension.[1][2]
PFMC is chemically inert and thermally stable at temperatures exceeding 400 °C.[1][2] These
properties make it suitable for a variety of applications, including as a heat transfer agent, a
dielectric fluid, and a tracer compound.[1][2] Its ability to dissolve gases makes it a person of
interest in biomedical applications.

General Properties:
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Property Value
Chemical Formula CFia
Molecular Weight 350.05 g/mol [3]
Boiling Point 76 °C[1][4]
Melting Point -37 °C[1][4]
Density (at 25 °C) 1.788 g/mL][1]

Temperature-Dependent Physical Properties

The physical properties of perfluoro(methylcyclohexane) exhibit significant dependence on
temperature. Understanding these relationships is crucial for applications involving temperature
variations.

Density

The density of liquids generally decreases with increasing temperature. This is due to the
increase in kinetic energy of the molecules, leading to larger average intermolecular distances.

Table 1: Density of Perfluoro(methylcyclohexane) at a Specific Temperature

Temperature (°C) Density (g/mL)

20 1.80[4]

25 1.787
Viscosity

The viscosity of a liquid is a measure of its resistance to flow. For liquids, viscosity typically
decreases as temperature increases. The increased thermal energy allows molecules to
overcome intermolecular forces more easily, resulting in lower flow resistance.

Table 2: Viscosity of Perfluoro(methylcyclohexane) at a Specific Temperature
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Property Value

Viscosity (at unspecified temperature) 1.561 mPa-s[3]

Kinematic Viscosity (at unspecified temperature)  0.87 mm?2/s[3]

Vapor Pressure

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases (solid or liquid) at a given temperature in a closed system. The vapor
pressure of a liquid increases with temperature, following the Clausius-Clapeyron relation. As
more molecules gain sufficient kinetic energy to escape into the vapor phase, the pressure of
the vapor increases.

Table 3: Vapor Pressure of Perfluoro(methylcyclohexane) at a Specific Temperature

Temperature (°C) Vapor Pressure (kPa)

25 14[4]

Surface Tension

Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area
possible. Generally, the surface tension of a liquid decreases with an increase in temperature.

Table 4: Surface Tension of Perfluoro(methylcyclohexane) at a Specific Temperature

Property Value

Surface Tension (at unspecified temperature) 15.4 mN/m][3]

Experimental Protocols

Accurate determination of the temperature-dependent physical properties of
perfluoro(methylcyclohexane) requires precise experimental methodologies.

Measurement of Density vs. Temperature
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Method: Vibrating Tube Densitometer

Calibration: Calibrate the instrument using two standards of known density, typically dry air
and deionized water.

Sample Introduction: Introduce the perfluoro(methylcyclohexane) sample into the
oscillating U-tube of the densitometer.

Temperature Control: Set the desired temperature using a Peltier thermostat. Allow the
sample to reach thermal equilibrium.

Measurement: The instrument measures the resonant frequency of the oscillating tube
containing the sample. This frequency is directly related to the density of the liquid.

Data Collection: Record the density at the set temperature. Increment the temperature to the
next desired value and repeat the measurement to obtain a series of density values as a
function of temperature.

Measurement of Viscosity vs. Temperature

Method: Capillary Viscometer (e.g., Ubbelohde type)

Apparatus Setup: Select a capillary viscometer of the appropriate size for the expected
viscosity of perfluoro(methylcyclohexane).

Sample Loading: Introduce a precise volume of the sample into the viscometer.

Temperature Equilibration: Place the viscometer in a constant temperature bath set to the
desired measurement temperature. Allow at least 20 minutes for the sample to reach thermal
equilibrium.

Flow Time Measurement: Draw the liquid up through the capillary into the timing bulb.
Measure the time it takes for the liquid meniscus to pass between two calibrated marks as it
flows back down under gravity.

Calculation: The kinematic viscosity (v) is calculated using the formula: v =C * t, where 'C' is
the calibration constant of the viscometer and 't' is the measured flow time. The dynamic
viscosity (n) can then be calculated if the density (p) is known at that temperature: n=v * p.
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Temperature Variation: Repeat the measurement at different temperatures by adjusting the
temperature of the water bath.

Measurement of Vapor Pressure vs. Temperature

Method: Static Method

Apparatus: The setup consists of a sample flask connected to a pressure transducer and a
vacuum line, all enclosed in a temperature-controlled bath.

Sample Degassing: The perfluoro(methylcyclohexane) sample is placed in the flask and
thoroughly degassed to remove any dissolved air. This is typically achieved by several
freeze-pump-thaw cycles.

Temperature Control: The degassed sample is brought to the desired temperature in the
constant temperature bath.

Equilibrium: Allow the system to reach equilibrium, where the pressure reading from the
transducer stabilizes. This stable pressure is the vapor pressure of the sample at that
temperature.

Data Logging: Record the temperature and pressure.

Temperature Ramp: Increment the temperature of the bath and repeat the pressure
measurement to obtain vapor pressure data over a range of temperatures.

Visualization of Temperature Effects

The following diagram illustrates the general relationship between temperature and the key

physical properties of a liquid such as perfluoro(methylcyclohexane).
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General Influence of Temperature on Physical Properties
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Caption: General effect of temperature on key physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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